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Compound of Interest

4-Hydroxy-5-
Compound Name:

(methylsulfonyl)valeric acid
CAS No.: 15396-28-8

Cat. No.: B14708025

Get Quote

\ J

Chemical Profile & Hazard Identification

Before initiating any disposal procedure, the chemical properties must be understood to select
the correct waste stream.[1]
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Property Data Relevance to Disposal
) 4-Hydroxy-5- Official shipping/manifest
Chemical Name _ _
(methylsulfonyl)valeric acid name.
Unique identifier for waste
CAS Number 15396-28-8

profiling.[1]

Contains Sulfur; requires

Formula CeH1205S specific incineration scrubbing.
[1]
Carboxylic Acid (- Acidic/Corrosive.[1] Sulfone
Functional Groups COOH)Sulfone (- group releases SOx upon
SO2CHs)Hydroxyl (-OH) combustion.[1]

High mobility in water; do not
Solubility High (Water/Polar Solvents) dispose of in sanitary sewer

without treatment.[1]

) o Requires neutralization or
Likely D002 (Corrosive) if pH < ) ] )
RCRA Status segregation as Corrosive Acid.

2
[1]

Core Safety Directives

» Corrosivity: As a valeric acid derivative, treat the pure substance and concentrated solutions
as Corrosive (Category 1B).[1] It can cause irreversible eye damage and skin burns.[1]

e Combustion Products: Burning releases Sulfur Oxides (SOx).[1] Waste must be directed to
an incinerator equipped with alkaline scrubbers.[1]

e Incompatibility: Segregate from Strong Oxidizers (e.g., Nitric Acid, Peroxides) and Strong
Bases (exothermic reaction).[1]

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient for handling corrosive organic acids during disposal.[1]
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Protection Zone

Required Equipment

Technical Rationale

Respiratory

Fume Hood (Face Velocity >
100 fpm)

Prevents inhalation of acidic

mists or dusts.[1]

Hand Protection

Double Gloving:Inner: Nitrile (4
mil)Outer: Neoprene or Butyl
Rubber (if handling bulk)

Nitrile provides splash
protection; Neoprene offers
superior resistance to organic
acids.[1]

Chemical Splash Goggles +

Essential for pouring or

Eye/Face ] neutralizing operations to
Face Shield o
prevent splash-back injury.[1]
] ] Protects torso from spills
Body Chemical-Resistant Apron

during waste transfer.[1]

Disposal Decision Framework

Do not guess. Follow this logic flow to determine the correct disposal path.
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Waste Generation:
4-Hydroxy-5-(methylsulfonyl)valeric acid

Physical State?

Pure Solid / Powder Liquid Solution

Solvent Type?

Waste Stream A:
Solid Organic Waste
(Sulfur-Bearing)

Agqueous (Water) Organic Solvent
Check pH
If pH <5 3 able Orga

If pH 5-9
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Figure 1: Decision logic for segregating 4-Hydroxy-5-(methylsulfonyl)valeric acid waste
streams.

Detailed Operational Protocols
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired stock, contaminated solids, or spill cleanup residues.[1]

o Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is
acceptable but poses a breakage risk.[1]

e Labeling: Affix a hazardous waste label.
o Primary Constituent:[1][2][3][4] 4-Hydroxy-5-(methylsulfonyl)valeric acid.[1][5][6][7]
o Hazard Checkboxes: Corrosive, Toxic.[1][8][9]
o Note: Clearly mark "CONTAINS SULFUR" to alert the incineration facility.[1]

e Storage: Store in a secondary containment bin until pickup.

Protocol B: Aqueous Solution Neutralization

Applicability: Cleaning rinsates or aqueous reaction mixtures.[1] Warning: Neutralization
generates heat and gas (CO2).[1] Perform in a fume hood.

o Preparation: Place the waste container in a cooling bath (ice/water) if the volume > 500 mL.

[1]
e Base Selection: Use Sodium Bicarbonate (NaHCOs) or Sodium Carbonate (Na2COs).[1]

o Why? These are weaker bases than NaOH, preventing violent pH overshoot and
excessive heat generation.[1]

o Addition:

o Add solid bicarbonate slowly (spatula-tip amounts) to the stirring acid solution.
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o Expect foaming (COz2 release).[1] Wait for foaming to subside before adding more.[1]

 Verification: Test with pH strips or a meter. Aim for pH 6.0 — 9.0.
» Disposal: Once neutralized, transfer to the "Aqueous Chemical Waste" drum.

o Note: Do NOT pour down the drain unless your facility has a specific permit allowing
organic sulfones in the sanitary sewer.[1] Most R&D sites prohibit this due to COD
(Chemical Oxygen Demand) limits.[1]

Protocol C: Spill Response (Emergency Disposal)

Scenario: Benchtop spill of < 100 mL/g.
« Isolate: Alert nearby personnel and cordon off the area.
e PPE Up: Don goggles, face shield, and double nitrile gloves.[1]

o Neutralize: Cover the spill with Sodium Bicarbonate powder or a commercial acid spill kit
(e.g., Neutrasorb®).[1]

o Wait until gas evolution ceases.[1]
o Absorb: Use vermiculite, dry sand, or spill pads to absorb the liquid.[1]

o Collect: Scoop material into a plastic waste bag or pail. Label as "Solid Chemical Waste
(Acid Contaminated)".[1]

Clean: Wipe the surface with water and soap; dispose of wipes as chemical waste.[1]

Regulatory & Compliance Codes

Ensure your waste manifest includes the following classifications where applicable.
« US EPA (RCRA):

o D002: Corrosivity (if pH < 2).[1]
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o Not Listed: It is not a P-listed or U-listed waste by specific CAS name, but "Characteristic"
rules apply.

e European Waste Catalogue (EWC):

o 07 05 01:* Aqueous washing liquids and mother liquors.[1]

o 07 05 04:* Other organic solvents, washing liquids, and mother liquors.[1]
e DOT (Department of Transportation):[1]

o Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (4-Hydroxy-5-
(methylsulfonyl)valeric acid).[1]

o Hazard Class: 8.
o Packing Group: lll (Minor danger) or Il (Medium danger) depending on concentration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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